Cas no 292621-61-5 (2,3,4,6-Tetrafluorobenzyl chloride, 97%)

• Product Name: 2,3,4,6-Tetrafluorobenzyl chloride, 97%
• CAS No: 292621-61-5
• Molecular Formula: C₇H₃F₄Cl
• Molecular Weight: 198.54532
• MDL: MFCD03001151
• CID: 852701
• PubChem ID: 2783278

2,3,4,6-Tetrafluorobenzyl chloride, 97% Properties

Names and Identifiers

• 2-(Chloromethyl)-1,3,4,5-tetrafluorobenzene
• 2,3,4 '-TRIHYDROXY ACID,TOLUENE
• 2,3,4,6-Tetrafluorobenzyl chloride
• DB-346408
• DTXSID40382554
• AKOS037646193
• 292621-61-5
• Benzene, 2-(chloromethyl)-1,3,4,5-tetrafluoro-
• SCHEMBL9654128
• 2,3,4,6-Tetrafluorobenzyl chloride,97%
• AS-67188

• MDL： MFCD03001151
• InChIKey： MJAWZQXEHKHHOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3ClF4/c8-2-3-4(9)1-5(10)7(12)6(3)11/h1H,2H2
• SMILES： C1=C(C(=C(C(=C1F)F)F)CCl)F

Computed Properties

• Exact Mass: 197.98600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 197.9859404g/mol
• Heavy Atom Count: 12
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 2.98180
• PSA: 0.00000
• Refractive Index: 1.4580
• Boiling Point: 125℃/70mm

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides